![molecular formula C34H30O9 B1255128 Kuwanon Y CAS No. 105016-28-2](/img/structure/B1255128.png)
Kuwanon Y
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Description
Kuwanon y belongs to the class of organic compounds known as linear diarylheptanoids. These are diarylheptanoids with an open heptane chain. The two aromatic rings are linked only by the heptane chain. This compound is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, this compound is primarily located in the membrane (predicted from logP). Outside of the human body, this compound can be found in fruits. This makes this compound a potential biomarker for the consumption of this food product.
Scientific Research Applications
Antioxidant and Anti-Inflammatory Effects
Kuwanon Y, isolated from Morus macroura, has demonstrated antioxidant activity, effectively inhibiting malondialdehyde formation. Its anti-inflammatory properties were observed through the inhibition of lysosome enzyme release from polymorphonuclear leukocytes in rats (Dai et al., 2004).
Potential in Skin Whitening
Kuwanon O and Sanggenon T, closely related to this compound, from the roots of Morus australis, have shown significant depigmenting effects. This suggests potential applications in skin lightening and treating hyperpigmentation disorders (Hu et al., 2017).
Photoprotective Properties
Kuwanon O, similar in structure and properties to this compound, exhibits photoprotective effects on DNA damage caused by UVA in human epidermal keratinocytes. This indicates potential use in skin care formulations for sun protection (Hu, Chen & Wang, 2015).
Antiviral Activities
Kuwanon X, closely related to this compound, has shown significant antiviral effects against herpes simplex virus types 1 and 2. This suggests potential therapeutic applications in treating HSV infections (Ma et al., 2016).
Properties
105016-28-2 | |
Molecular Formula |
C34H30O9 |
Molecular Weight |
582.6 g/mol |
IUPAC Name |
(2,4-dihydroxyphenyl)-[6-(2,4-dihydroxyphenyl)-2-[4-[(E)-2-(2,4-dihydroxyphenyl)ethenyl]-2,6-dihydroxyphenyl]-4-methylcyclohex-3-en-1-yl]methanone |
InChI |
InChI=1S/C34H30O9/c1-17-10-25(23-8-6-21(36)15-28(23)39)32(34(43)24-9-7-22(37)16-29(24)40)26(11-17)33-30(41)12-18(13-31(33)42)2-3-19-4-5-20(35)14-27(19)38/h2-9,11-16,25-26,32,35-42H,10H2,1H3/b3-2+ |
InChI Key |
YYUHPJKWIHNMSV-NSCUHMNNSA-N |
Isomeric SMILES |
CC1=CC(C(C(C1)C2=C(C=C(C=C2)O)O)C(=O)C3=C(C=C(C=C3)O)O)C4=C(C=C(C=C4O)/C=C/C5=C(C=C(C=C5)O)O)O |
SMILES |
CC1=CC(C(C(C1)C2=C(C=C(C=C2)O)O)C(=O)C3=C(C=C(C=C3)O)O)C4=C(C=C(C=C4O)C=CC5=C(C=C(C=C5)O)O)O |
Canonical SMILES |
CC1=CC(C(C(C1)C2=C(C=C(C=C2)O)O)C(=O)C3=C(C=C(C=C3)O)O)C4=C(C=C(C=C4O)C=CC5=C(C=C(C=C5)O)O)O |
synonyms |
kuwanon Y |
Origin of Product |
United States |
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